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Compound of Interest

Compound Name: 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl!

Cat. No.: B053964

An In-depth Technical Guide to 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Introduction

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is an organosilicon compound featuring a rigid biphenyl
core functionalized with a triethoxysilyl group at both para positions. This unique structure
imparts valuable properties, making it a significant precursor in the field of materials science.
The biphenyl unit provides thermal stability and desirable optical properties, while the terminal
triethoxysilyl groups allow for hydrolysis and condensation reactions. These reactions are
fundamental to forming stable silicon-oxygen networks (siloxane bonds), making the molecule
an ideal building block for creating hybrid organic-inorganic materials through sol-gel
processes.[1][2] Its applications range from the synthesis of advanced nanomaterials to its use
as a cross-linking agent and a surface modification agent.[1]

Physicochemical Properties

The key physical and chemical properties of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl are
summarized below. This data is essential for its handling, storage, and application in various
experimental setups. The compound is typically a colorless to pale yellow liquid or solid that is
soluble in many organic solvents and reacts slowly with moisture.[1][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b053964?utm_src=pdf-interest
https://www.benchchem.com/product/b053964?utm_src=pdf-body
https://www.benchchem.com/product/b053964?utm_src=pdf-body
https://cymitquimica.com/cas/123640-93-7/?items=100
https://www.researchgate.net/publication/358658589_Pure_hybrid_nanofibers_made_of_44_'_-bistriethoxysilyl-11_'_-biphenyl_and_the_way_of_their_production
https://cymitquimica.com/cas/123640-93-7/?items=100
https://www.benchchem.com/product/b053964?utm_src=pdf-body
https://cymitquimica.com/cas/123640-93-7/?items=100
https://m.chemicalbook.com/ProductChemicalPropertiesCB3505319_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 478.73 g/mol [4][5]

Molecular Formula C24H3806Si2[1][4][6]

CAS Number 123640-93-7[6]

Appearance Colorless to pale yellow liquid or solid[1]
Boiling Point 203-206 °C @ 0.3 mmHg[3]

Density 1.047 g/mL at 25 °C[3]

Refractive Index 1.5039[3]

Flash Point > 110 °C (> 230 °F)[3]

Hydrolytic Sensitivity Reacts slowly with moisture/water[3]

Synthesis and Reactivity

The synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl can be achieved using raw materials
such as 4,4'-Dibromobiphenyl and ethyl silicate.[3] The core reactivity of the molecule is
dominated by the hydrolysis of its triethoxysilyl groups to form reactive silanol (Si-OH) groups.
These silanols can then undergo condensation with other silanol groups or with hydroxyl
groups on inorganic surfaces to form stable siloxane (Si-O-Si) bonds. This reactivity is the
foundation of the sol-gel process and makes the compound an effective coupling agent and
precursor for crosslinked materials.[1] It has also been shown to be a reactive nucleophile in
palladium-catalyzed cross-coupling reactions.

Starting Materials

4,4'-Dibromobiphenyl Ethyl Silicate

Synthesis Reaction Synthesis Reaction

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl
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Caption: General synthesis pathway for 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Key Applications
The bifunctional nature of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl makes it a versatile precursor

for a variety of advanced materials, particularly in nanotechnology and polymer science.

» Nanomaterials Precursor: It is utilized as a primary building block to prepare helical 4,4'-
biphenylene-silica nanotubes and nanoribbons.[3] It also serves as an indicator for
determining the chirality of these helical silica structures.[3]

o Thin Films: Biphenylene-bridged silsesquioxane thin films can be fabricated by the sol-gel
method using this compound.[3]

o Hybrid Nanofibers: In a notable application, it is used to create the first purely hybrid organic-
inorganic organosilane nanofibers through a combination of a sol-gel process and
electrospinning techniques, without the need for polymer additives.[2]

o Crosslinked Polymers: The molecule is used in condensation reactions with linear aliphatic
diols to produce biphenyl-bridged, crosslinked polyalkoxysilanes.[3]

Experimental Protocols
Protocol: Preparation of Hybrid Nanofibers via Sol-Gel
and Electrospinning

This protocol details the synthesis of pure hybrid organosilane nanofibers composed solely of
4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP), adapted from a patented process.[2] The
method combines a sol-gel process with an electrospinning technique.[2]

Materials:
e 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP, 290%)|[2]

o Ethanol (EtOH, 99.9%)[2]
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e Deionized water (H20)[2]

 Hydrochloric acid (HCI, 35%)[2]

Procedure:

e Sol Preparation:

[e]

In a suitable reaction vessel, mix BTEBP and ethanaol.

Stir the mixture vigorously at 700 rpm for 30 minutes at room temperature.[2]

Prepare an aqueous solution of HCI. Add this solution dropwise to the BTEBP/ethanol
mixture to initiate hydrolysis. The molar ratio between deionized water and the
organosilane precursor is a critical parameter.[2]

Adjust the final pH of the sol to approximately 2 using the HCI solution.[2]

Continue stirring the sol to allow for the hydrolysis and condensation reactions to proceed,
leading to an increase in viscosity.

 Viscosity Optimization:

o

o

Monitor the viscosity of the sol over time. The viscosity must be optimized for the
electrospinning process.[2]

If necessary, adjust the viscosity by controlled distillation of the solvent (ethanol).[2]

e Electrospinning:

Load the prepared sol with optimal viscosity into an industrial roller electrospinning
machine (e.g., Nanospider™).[2]

Apply a high voltage to the system to initiate the electrospinning process, directing the
charged jet of sol onto a collector.

The solvent evaporates rapidly, resulting in the formation of solid hybrid nanofibers on the
collector.[2]
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e Characterization:

o The resulting nanofibers can be characterized using techniques such as Scanning
Electron Microscopy (SEM) to analyze morphology and diameter, Fourier-Transform
Infrared (FTIR) and Raman Spectroscopy to confirm the chemical structure, and
Thermogravimetric Analysis (TGA) to assess thermal stability.[2]
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Caption: Experimental workflow for hybrid nanofiber synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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